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Compound of Interest

Compound Name: 2,2'-Dinitrobibenzyl

Cat. No.: B146402 Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 2,2'-
Dinitrobibenzyl, a key intermediate in the synthesis of the antiepileptic drug Carbamazepine.

[1] The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) data, along with the experimental protocols for data acquisition. This

information is crucial for researchers and professionals involved in drug development and

quality control.

Spectroscopic Data Summary
The spectroscopic data for 2,2'-Dinitrobibenzyl is summarized in the tables below, offering a

clear and concise reference for its structural characterization.

Table 1: ¹H NMR Spectroscopic Data for 2,2'-Dinitrobibenzyl Solvent: CDCl₃, Frequency:

500.1 MHz
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Number of
Protons

Assignment

7.96 dd 8.2, 1.2 2H H-3

7.54 pseudo t - 2H H-5

7.42 dd 7.7, 1.3 2H H-6

7.38 pseudo t - 2H H-4

3.25 s - 4H CH₂

Data sourced

from

ChemicalBook.

[2]

Table 2: ¹³C NMR Spectroscopic Data for 2,2'-Dinitrobibenzyl Solvent: CDCl₃, Frequency:

125.8 MHz

Chemical Shift (δ) ppm

149.37

136.01

133.30

132.49

127.56

124.84

34.44

Data sourced from ChemicalBook.[2]

Table 3: IR Spectroscopic Data for 2,2'-Dinitrobibenzyl Technique: Attenuated Total

Reflectance (ATR)
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Wavenumber (cm⁻¹) Description

2962, 2854 C-H stretching

1608, 1576, 1509 Aromatic C=C stretching

1509, 1344
N-O stretching (asymmetric and symmetric) of

nitro group

787, 749 C-H out-of-plane bending

Data sourced from ChemicalBook.[2] The

characteristic strong absorptions for the nitro

group attached to an aromatic ring are expected

between 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹.

[3]

Table 4: Mass Spectrometry Data for 2,2'-Dinitrobibenzyl Technique: Electron Ionization (EI),

70 eV

m/z Relative Intensity (%) Assignment

273 1 [M+H]⁺

255 8

237 9

178 21

136 100

120 70

92 85

Data sourced from

ChemicalBook.[2] The

molecular weight of 2,2'-

Dinitrobibenzyl is 272.26 g/mol

.[1][4][5][6]
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Experimental Protocols
The data presented in this guide were obtained through the following experimental procedures.

Synthesis and Purification of 2,2'-Dinitrobibenzyl Under a nitrogen atmosphere, 2-nitrotoluene

(2.00 g, 15.0 mmol) was dissolved in dry tetrahydrofuran (THF, 90 mL) and cooled to 0 °C.[2]

Potassium t-butoxide was then added, and the mixture was stirred for 2 minutes before the

addition of bromine (3.12 g, 19.5 mmol).[2] After stirring for an additional 5 minutes, the

reaction was quenched by adding it to 500 mL of an ice/water mixture. The resulting precipitate

was filtered. The filtrate was extracted with CH₂Cl₂ (3 x 100 mL). The combined organic layers

were washed with saturated sodium thiosulfate solution and saturated sodium chloride solution,

then dried over MgSO₄ and concentrated under reduced pressure. The crude product was

purified by crystallization using a water/ethanol (1:2) mixture to yield 2,2'-Dinitrobibenzyl as a

white solid.[2]

NMR Spectroscopy ¹H and ¹³C NMR spectra were acquired on a 500.1 MHz spectrometer.[2]

The sample was dissolved in deuterated chloroform (CDCl₃), and the spectra were recorded at

300 K.[2]

Infrared (IR) Spectroscopy The IR spectrum was obtained using an Attenuated Total

Reflectance (ATR) technique.[2] Another common method for solid samples involves using a

KBr wafer.[5]

Mass Spectrometry (MS) The mass spectrum was recorded using an Electron Ionization (EI)

source at an ionization energy of 70 eV.[2]

Workflow Diagram
The following diagram illustrates the general workflow from the synthesis of 2,2'-
Dinitrobibenzyl to its characterization using various spectroscopic techniques.
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Caption: Workflow for the synthesis and spectroscopic characterization of 2,2'-Dinitrobibenzyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146402#spectroscopic-data-nmr-ir-mass-spec-of-2-
2-dinitrobibenzyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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